Cas no 937694-12-7 (Methyl 5-bromo-2-(isopropylamino)benzoate)

• Product Name: Methyl 5-bromo-2-(isopropylamino)benzoate
• CAS No: 937694-12-7
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 1030539
• PubChem ID: 18803024
• Update Time: 2025-04-20

Methyl 5-bromo-2-(isopropylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-(isopropylamino)benzoate
• methyl 5-bromo-2-(propan-2-ylamino)benzoate
• AKOS002668425
• FT-0656920
• A844704
• DTXSID20596394
• Methyl 5-bromo-2-[(propan-2-yl)amino]benzoate
• Methyl5-bromo-2-(isopropylamino)benzoate
• 937694-12-7
• DB-079687

• Inchi： 1S/C11H14BrNO2/c1-7(2)13-10-5-4-8(12)6-9(10)11(14)15-3/h4-7,13H,1-3H3
• InChI Key： UHXOXGCKMRJDPI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)OC)C=1)NC(C)C

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.3Ų